Cas no 72150-63-1 (Phosphine, (1S,2S)-1,2-phenylenebis[methylphenyl-)
72150-63-1 structure
Product Name:Phosphine, (1S,2S)-1,2-phenylenebis[methylphenyl-
CAS No:72150-63-1
MF:C20H20P2
MW:322.320326805115
CID:544441
PubChem ID:4366889
Update Time:2025-04-19
Phosphine, (1S,2S)-1,2-phenylenebis[methylphenyl- Chemical and Physical Properties
Names and Identifiers
-
- (1S,2S)-(-)-BIS(METHYLPHENYLPHOSPHINO)BENZENE
- methyl-[2-[methyl(phenyl)phosphanyl]phenyl]-phenylphosphane
- 1,2-bis(methylphenylphosphino)benzene
- FT-0717070
- (1R,2R)-(+)-BIS(METHYLPHENYLPHOSPHINO)BENZENE
- SCHEMBL3962146
- DTXSID50402439
- 72150-63-1
- (1S,2S)-1,2-Bis(methyl(phenyl)phosphino)benzene
- Phosphine, (1S,2S)-1,2-phenylenebis[methylphenyl-
-
- Inchi: 1S/C20H20P2/c1-21(17-11-5-3-6-12-17)19-15-9-10-16-20(19)22(2)18-13-7-4-8-14-18/h3-16H,1-2H3
- InChI Key: FPIZGUWCFGIXQX-UHFFFAOYSA-N
- SMILES: P(C)(C1C=CC=CC=1)C1=CC=CC=C1P(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 322.10402463g/mol
- Monoisotopic Mass: 322.10402463g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 0Ų
Phosphine, (1S,2S)-1,2-phenylenebis[methylphenyl- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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